Cas no 5934-75-8 (Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI))

Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI) structure
5934-75-8 structure
Product Name:Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI)
CAS No:5934-75-8
MF:C15H15N3OS
MW:285.364101648331
CID:383043
PubChem ID:2877575
Update Time:2025-04-19

Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI)
    • 6-ethyl-N-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-amine
    • CCG-196638
    • SR-01000223795
    • AK-249/14025043
    • SR-01000223795-1
    • AKOS002091532
    • MFCD01850691
    • Oprea1_042382
    • DTXSID30386980
    • 5934-75-8
    • N-(6-ethylthieno[2,3-d]pyrimidin-4-yl)-N-(4-methoxyphenyl)amine
    • Inchi: 1S/C15H15N3OS/c1-3-12-8-13-14(16-9-17-15(13)20-12)18-10-4-6-11(19-2)7-5-10/h4-9H,3H2,1-2H3,(H,16,17,18)
    • InChI Key: JXVSXDDWPHEMRP-UHFFFAOYSA-N
    • SMILES: S1C2C(=C(N=CN=2)NC2C=CC(=CC=2)OC)C=C1CC

Computed Properties

  • Exact Mass: 285.09375
  • Monoisotopic Mass: 285.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • Density: 1.283
  • Boiling Point: 471.6°Cat760mmHg
  • Flash Point: 239°C
  • Refractive Index: 1.682
  • PSA: 47.04
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